Cas no 90780-50-0 (10-hydroxydocosa-4,7,11,13,16,19-hexaenoic Acid)

• Product Name: 10-hydroxydocosa-4,7,11,13,16,19-hexaenoic Acid
• CAS No: 90780-50-0
• MF: C₂₂H₃₂O₃
• MW: 344.487687110901
• CID: 1959643
• PubChem ID: 53394258
• Update Time: 2025-06-07

10-hydroxydocosa-4,7,11,13,16,19-hexaenoic Acid Chemical and Physical Properties

Names and Identifiers

• 10-hydroxydocosa-4,7,11,13,16,19-hexaenoic acid
• 4,7,11,13,16,19-Docosahexaenoic acid, 10-hydroxy-, (E,Z,Z,Z,Z,Z)-
• ACMC-20ltg1
• AGN-PC-00B4P9
• CTK3G6089
• (4Z,7Z,11E,13Z,16Z,19Z)-10-hydroxydocosa-4,7,11,13,16,19-hexaenoic Acid
• (±)10-HDoHE
• (+/-)10-Hydroxy-4Z,7Z,11E,13Z,16Z,19Z-docosahexaenoic acid
• 90780-50-0
• (+/-)10-HDHA
• (+/-)10-HDoHE
• 10-hydroxydocosa-4,7,11,13,16,19-hexaenoic Acid

• Inchi： 1S/C22H32O3/c1-2-3-4-5-6-7-8-9-12-15-18-21(23)19-16-13-10-11-14-17-20-22(24)25/h3-4,6-7,9,11-16,18,21,23H,2,5,8,10,17,19-20H2,1H3,(H,24,25)
• InChI Key： DDCYKEYDTGCKAS-UHFFFAOYSA-N
• SMILES： OC(C=CC=CCC=CCC=CCC)CC=CCC=CCCC(=O)O

Computed Properties

• Exact Mass: 344.23514488g/mol
• Monoisotopic Mass: 344.23514488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 14
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 6
• XLogP3: 5.1
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Very long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Very long-chain fatty acids

Additional information on 10-hydroxydocosa-4,7,11,13,16,19-hexaenoic Acid

10-hydroxydocosa-4,7,11,13,16,19-hexaenoic Acid (CAS No. 90780-50-0): A Comprehensive Overview of Its Biochemical Significance and Emerging Applications

10-hydroxydocosa-4,7,11,13,16,19-hexaenoic Acid, chemically designated as CAS No. 90780-50-0, is a long-chain polyunsaturated fatty acid (PUFA) that has garnered significant attention in the field of biochemical research and pharmaceutical development. This compound, characterized by its unique structural composition, exhibits a variety of biological activities that make it a promising candidate for therapeutic applications. The presence of multiple double bonds and a hydroxyl group in its molecular structure imparts distinct physicochemical properties, influencing its interactions with biological targets and cellular processes.

The molecular structure of 10-hydroxydocosa-4,7,11,13,16,19-hexaenoic Acid consists of a 22-carbon chain with double bonds located at positions 4, 7, 11, 13, 16, and 19. The hydroxyl group at the 10th carbon position further enhances its reactivity and functional potential. This structural configuration is reminiscent of other bioactive lipids such as eicosapentaenoic acid (EPA) and docosahexaenoic acid (DHA), which are well-documented for their roles in modulating inflammatory responses and neural development. However, the specific placement of the hydroxyl group in 10-hydroxydocosa-4,7,11,13,16,19-hexaenoic Acid introduces novel biochemical pathways that are currently under investigation.

Recent studies have highlighted the potential of 10-hydroxydocosa-4,7,11,13,16,19-hexaenoic Acid in modulating lipid signaling pathways. Research indicates that this compound can influence the activity of transcription factors such as peroxisome proliferator-activated receptors (PPARs), which play a crucial role in regulating metabolism and inflammation. The hydroxyl group at the 10th carbon position appears to enhance its ability to interact with these receptors compared to its saturated or monounsaturated counterparts. This interaction may lead to altered gene expression profiles that could have therapeutic implications in conditions such as metabolic syndrome and atherosclerosis.

In addition to its role in lipid signaling, 10-hydroxydocosa-4,7,11,13,16,19-hexaenoic Acid has been investigated for its anti-inflammatory properties. Chronic inflammation is a hallmark of numerous diseases including cardiovascular disorders and autoimmune conditions. Preclinical studies suggest that this fatty acid can suppress the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) by inhibiting nuclear factor kappa B (NF-κB) activation. The precise mechanism involves the modulation of intracellular signaling cascades that lead to reduced inflammatory gene transcription.

The anti-inflammatory effects of 10-hydroxydocosa-4,7,11,13,16,19-hexaenoic Acid have also been observed in models of neuroinflammation. Neuroinflammatory processes are implicated in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Studies have demonstrated that administration of this compound can reduce microglial activation and decrease the release of neurotoxic mediators. Furthermore， it may protect neurons from oxidative stress by enhancing the activity of antioxidant enzymes such as superoxide dismutase (SOD) and glutathione peroxidase (GPx).

Another area where 10-hydroxydocosa-4，7，11，13，16，19-Hexaenoic Acid shows promise is in cardiovascular health. Dyslipidemia and arterial stiffness are key risk factors for cardiovascular diseases。 Research indicates that this fatty acid can improve lipid profiles by increasing high-density lipoprotein (HDL) cholesterol levels while reducing low-density lipoprotein (LDL) cholesterol oxidation。 Additionally， it may enhance endothelial function by promoting the production of nitric oxide (NO)， a vasodilator molecule that helps maintain healthy blood flow。

The potential therapeutic applications of 10-hydroxydocosa-4，7，11，13，16，19-Hexaenoic Acid extend to metabolic disorders。 Emerging evidence suggests that this compound can improve insulin sensitivity by modulating glucose uptake in adipocytes and myocytes。 It may also enhance mitochondrial function， leading to increased energy expenditure and reduced fat accumulation。 These effects could make it a valuable component in strategies aimed at managing type 2 diabetes and obesity。

In conclusion， 10-hydroxydocosa-4，7，11，13，16，19-Hexaenoic Acid (CAS No. 90780-50-0) is a multifaceted bioactive lipid with significant implications for human health。 Its unique structural features enable it to interact with various biological targets， leading to anti-inflammatory、neuroprotective、cardioprotective،and metabolic benefits。 While further clinical studies are needed to fully elucidate its therapeutic potential， the existing preclinical evidence underscores its promise as a novel therapeutic agent。 As research continues to uncover new insights into its mechanisms of action， 10-hydroxydocosa-4，7，11，13，16，19-Hexaenoic Acid is poised to play an increasingly important role in the management of chronic diseases.